Cas no 1250535-86-4 ([1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine)

[1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine is a heterocyclic compound featuring a piperidine scaffold functionalized with a thiophene-3-carbonyl group and an aminomethyl substituent. This structure confers versatility in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. The thiophene moiety enhances electron-rich aromatic interactions, while the piperidine ring provides conformational flexibility, making it useful for targeting central nervous system (CNS) receptors or enzyme modulation. The primary amine group allows further derivatization, enabling the synthesis of amides, ureas, or other functionalized analogs. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties, supporting its potential in lead optimization for therapeutic applications.
[1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine structure
1250535-86-4 structure
Product Name:[1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine
CAS No:1250535-86-4
MF:C11H16N2OS
MW:224.322541236877
CID:5042884
Update Time:2025-06-15

[1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [1-(thiophene-3-carbonyl)piperidin-3-yl]methanamine
    • [3-(aminomethyl)piperidin-1-yl]-thiophen-3-ylmethanone
    • [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine
    • Inchi: 1S/C11H16N2OS/c12-6-9-2-1-4-13(7-9)11(14)10-3-5-15-8-10/h3,5,8-9H,1-2,4,6-7,12H2
    • InChI Key: DFXKQDKXJFSPFB-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(N1CCCC(CN)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.6

[1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine Pricemore >>

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Additional information on [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine

Introduction to [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine (CAS No. 1250535-86-4)

[1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine (CAS No. 1250535-86-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.

The chemical structure of [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine consists of a piperidine ring attached to a thiophene moiety through a carbonyl group, with an additional methanamine functional group. This combination of structural elements imparts the compound with distinct pharmacological properties, making it a valuable candidate for drug development.

Recent studies have focused on the pharmacological profile of [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT2A receptor. Serotonin receptors play a crucial role in regulating mood, cognition, and other neurological functions. Research has shown that [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine exhibits high affinity and selectivity for the 5-HT2A receptor, which suggests its potential as a therapeutic agent for conditions such as depression and anxiety disorders.

In addition to its serotonin receptor activity, [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine has been investigated for its effects on other neurotransmitter systems. Studies have demonstrated that it can modulate dopamine and norepinephrine receptors, which are also implicated in various neurological and psychiatric disorders. This broad-spectrum activity makes it a versatile compound for exploring multi-target therapeutic strategies.

The pharmacokinetic properties of [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. Its oral bioavailability and stability in biological systems have been evaluated in preclinical models, indicating its potential for further clinical evaluation.

Clinical trials involving [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine are currently underway to assess its safety and efficacy in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in specific patient populations.

The synthetic route to produce [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine is well-documented in the literature. The synthesis typically involves several steps, including the formation of the piperidine ring, attachment of the thiophene moiety, and introduction of the methanamine group. Optimized synthetic methods have been developed to improve yield and purity, making large-scale production feasible for commercial applications.

In conclusion, [1-(Thiophene-3-carbonyl)piperidin-3-yl]methanamine (CAS No. 1250535-86-4) is a promising compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting neurological disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in drug discovery and development.

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